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Compound Name: 6-Bromo-2-hexanol

Cat. No.: B16076331

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS)

for 6-Bromo-2-hexanol is not readily available in the public domain. The information presented

herein is compiled from available data for structurally related compounds, primarily 6-Bromo-1-

hexanol, and general knowledge of bromoalkanes. This guide should be used for informational

purposes and as a precautionary measure. A substance-specific risk assessment should

always be conducted before handling 6-Bromo-2-hexanol.

Introduction
6-Bromo-2-hexanol is a halogenated alcohol of interest in organic synthesis and potentially in

the development of novel pharmaceutical intermediates. Its bifunctional nature, possessing

both a hydroxyl group and a bromine atom, allows for a variety of chemical transformations.

However, the lack of specific safety and toxicological data for this isomer necessitates a

cautious approach to its handling, storage, and disposal. This technical guide aims to provide a

summary of the available information and general safety protocols applicable to this class of

compounds.
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Physicochemical and Toxicological Data
Quantitative data for 6-Bromo-2-hexanol is sparse. The following tables summarize the

available computed data for 6-Bromo-2-hexanol and the experimentally derived data for the

closely related isomer, 6-Bromo-1-hexanol, for comparative purposes.

Table 1: Physicochemical Properties of 6-Bromo-2-hexanol and Related Compounds

Property
6-Bromo-2-hexanol
(Computed)

6-Bromo-1-hexanol
(Experimental)

6-Bromo-2-methyl-
2-hexanol
(Computed)

Molecular Formula C₆H₁₃BrO[1] C₆H₁₃BrO[2] C₇H₁₅BrO[3]

Molecular Weight 181.07 g/mol 181.07 g/mol [2] 195.10 g/mol [3]

CAS Number Not readily available 4286-55-9[2] 131711-78-9[4]

Boiling Point Not available
105-106 °C at 5

mmHg
Not available

Density Not available 1.384 g/mL at 25 °C Not available

Refractive Index Not available n20/D 1.482 Not available

Table 2: Toxicological and Safety Data for 6-Bromo-1-hexanol (for reference)

Hazard Category Classification Precautionary Statements

Skin Corrosion/Irritation Category 2[5] H315: Causes skin irritation.[5]

Serious Eye Damage/Irritation Category 2[5]
H319: Causes serious eye

irritation.

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)[5]

H335: May cause respiratory

irritation.

Experimental Protocols
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Specific experimental protocols for the synthesis or use of 6-Bromo-2-hexanol are not well-

documented in publicly accessible literature. However, a general method for the synthesis of a

related compound, 6-Bromohexan-2-one, involves the Swern oxidation of 6-bromohexan-2-ol.

[6]

For the synthesis of the related isomer, 6-Bromo-1-hexanol, a common method is the selective

monobromination of 1,6-hexanediol using hydrobromic acid in toluene.[7][8]

General Laboratory Handling Workflow

The following diagram illustrates a general workflow for the safe handling of hazardous

chemical reagents like bromoalkanes in a laboratory setting.
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Caption: General workflow for safe laboratory handling of chemical reagents.
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Hazard Identification and Safety Precautions
Based on the data for 6-Bromo-1-hexanol and the general properties of bromoalkanes, 6-
Bromo-2-hexanol should be treated as a hazardous substance.

Potential Hazards:

Skin and Eye Irritant: Contact may cause skin irritation and serious eye irritation.[5]

Respiratory Irritant: Inhalation of vapors may cause respiratory tract irritation.[5]

Harmful if Swallowed: Ingestion may be harmful. The toxicological properties have not been

fully investigated.[9]

Recommended Safety Precautions:

Engineering Controls: Always handle this compound in a well-ventilated chemical fume hood

to minimize inhalation exposure.[10]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[10]

Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile) are mandatory.

Inspect gloves before use and change them frequently.[10]

Respiratory Protection: If engineering controls are insufficient, use a NIOSH-approved

respirator with an appropriate cartridge.[10]

Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mists. Wash

hands thoroughly after handling.[11]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[9] Keep

away from incompatible materials such as strong oxidizing agents, acid anhydrides, and acid

chlorides.[12]

Spills: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place it in

a suitable container for disposal.[9]
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First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention.

Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration.[12]

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes.[12]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[12]

Ingestion: Do NOT induce vomiting. Clean mouth with water.[12]

Logical Relationships in Safe Chemical Handling
The following diagram illustrates the logical dependencies for ensuring safety when working

with potentially hazardous chemicals.
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Caption: Logical dependencies for ensuring laboratory safety.

Conclusion
While 6-Bromo-2-hexanol presents potential as a synthetic intermediate, the current lack of

comprehensive safety data necessitates a highly cautious and informed approach to its use.

Researchers, scientists, and drug development professionals must rely on the safety profiles of
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analogous compounds and adhere to stringent general laboratory safety protocols. It is

imperative to conduct a thorough, substance-specific risk assessment before any handling of 6-
Bromo-2-hexanol and to assume it possesses hazards similar to or greater than its isomers

until proven otherwise.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Bromo-2-hexanol | C6H13BrO | CID 12466008 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Page loading... [guidechem.com]

3. 6-Bromo-2-methyl-2-hexanol | C7H15BrO | CID 11446886 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Page loading... [wap.guidechem.com]

5. WERCS Studio - Application Error [assets.thermofisher.com]

6. 6-Bromohexan-2-one|CAS 10226-29-6|Supplier [benchchem.com]

7. benchchem.com [benchchem.com]

8. Sciencemadness Discussion Board - 6-Bromo-1-hexanol synthesis - Powered by XMB
1.9.11 [sciencemadness.org]

9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

10. benchchem.com [benchchem.com]

11. dept.harpercollege.edu [dept.harpercollege.edu]

12. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Technical Guide to 6-Bromo-2-hexanol: A Safety and
Handling Whitepaper]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16076331/docs#technical-guide-to-6-bromo-2-
hexanol-a-safety-and-handling-whitepaper]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b16076331/docs?utm_src=pdf-body#technical-guide-to-6-bromo-2-hexanol-a-safety-and-handling-whitepaper
https://www.benchchem.com/product/b16076331/docs?utm_src=pdf-body#technical-guide-to-6-bromo-2-hexanol-a-safety-and-handling-whitepaper
https://www.benchchem.com/product/b16076331?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/6-Brom-2-hexanol
https://www.guidechem.com/encyclopedia/6-bromo-1-hexanol-dic12511.html
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-2-methyl-2-hexanol
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-2-methyl-2-hexanol
https://wap.guidechem.com/encyclopedia/6-bromo-2-methyl-2-hexanol-dic3699164.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b030552
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_6_Bromo_1_hexanol_Properties_Synthesis_and_Applications_in_Drug_Development.pdf
http://www.sciencemadness.org/talk/viewthread.php?tid=11224
http://www.sciencemadness.org/talk/viewthread.php?tid=11224
https://pim-resources.coleparmer.com/sds/10881.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_Brominated_Organic_Compounds.pdf
https://dept.harpercollege.edu/chemistry/msds/Bromohexane%201-.pdf
https://www.fishersci.com/store/msds?partNumber=AAB21803&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b16076331/docs#technical-guide-to-6-bromo-2-hexanol-a-safety-and-handling-whitepaper
https://www.benchchem.com/product/b16076331/docs#technical-guide-to-6-bromo-2-hexanol-a-safety-and-handling-whitepaper
https://www.benchchem.com/product/b16076331/docs#technical-guide-to-6-bromo-2-hexanol-a-safety-and-handling-whitepaper
https://www.benchchem.com/product/b16076331/docs#technical-guide-to-6-bromo-2-hexanol-a-safety-and-handling-whitepaper
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16076331?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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